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Compound of Interest

Compound Name: Orcinol

Cat. No.: B057675 Get Quote

Essential Safety and Handling Guide for Orcinol
This guide provides immediate and essential safety protocols for laboratory personnel,

including researchers, scientists, and drug development professionals, who handle Orcinol. It
offers procedural, step-by-step guidance for safe operations and disposal, ensuring user safety

and regulatory compliance.

Hazard Summary
Orcinol is a hazardous substance that requires careful handling.[1] It is harmful if swallowed,

causes skin and serious eye irritation, and may cause respiratory irritation.[2][3][4][5]

Hazard Classification Category Description

Acute Toxicity, Oral Category 4 Harmful if swallowed.[2][3][5]

Skin Corrosion/Irritation Category 2
Causes skin irritation.[2][3][4]

[5]

Serious Eye Damage/Irritation Category 2A / 2
Causes serious eye irritation.

[2][3][4][5]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

May cause respiratory

irritation.[3][4][5]
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Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling Orcinol to
prevent exposure.[6] Always inspect PPE before use and ensure it is in good condition.[7]

Area Required PPE Specifications

Eyes/Face Chemical Splash Goggles

Must be worn at all times to

protect against splashes.[1][8]

Safety glasses with side-

shields are a minimum

requirement.[1][6][7]

Skin/Body
Chemical-Resistant Lab Coat

or Coveralls

A complete suit protecting

against chemicals is

recommended.[4] Clothing

should cover as much skin as

possible.[9][10]

Hands Chemical-Resistant Gloves

Handle with gloves (e.g.,

nitrile).[4][8] Inspect gloves

prior to use and use proper

removal techniques to avoid

skin contact.[7]

Respiratory NIOSH-Approved Respirator

Use when ventilation is

inadequate or when dust may

be generated.[4][11] A dust

respirator or a particle

respirator (P95 or P1) is

recommended for nuisance

exposures.[4][11]

Operational and Disposal Plans
Safe Handling Protocol
Adherence to a strict handling protocol is crucial for minimizing risks.
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Engineering Controls: Always handle Orcinol in a well-ventilated area, preferably within a

laboratory chemical hood to prevent the formation and inhalation of dust.[4][6]

Personal Hygiene: Wash hands thoroughly with soap and water after handling.[2][3][4][7] Do

not eat, drink, or smoke in the work area.[2][5][6]

Process: Avoid generating dust.[1][4][7] Use appropriate tools for handling the solid material.

Storage: Store Orcinol in a cool, dry, dark, and well-ventilated place.[2][4][5][11] Keep the

container tightly closed and away from incompatible materials such as strong oxidizing

agents, acid chlorides, and acid anhydrides.[2][3][5] Orcinol is light and air-sensitive.[2][3][4]

Emergency Procedures: First Aid
In case of exposure, immediate action is necessary.

Exposure Route First Aid Measures

Inhalation

Remove the victim to fresh air and keep them at

rest in a comfortable breathing position.[2][3][5]

If not breathing, give artificial respiration.[3][7]

Seek medical attention.[3][4][7]

Skin Contact

Immediately remove all contaminated clothing.

[1] Wash the affected skin with plenty of soap

and water.[2][3][5][7] If skin irritation occurs, get

medical advice.[2][5]

Eye Contact

Rinse cautiously and thoroughly with water for

at least 15 minutes, also under the eyelids.[2][3]

[4][7] Remove contact lenses if present and

easy to do so.[2][5] If eye irritation persists, seek

immediate medical attention.[2][5]

Ingestion

Rinse mouth with water.[2][5][7] Do NOT induce

vomiting.[8] Call a POISON CENTER or

physician if you feel unwell.[2][5]
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Spill Response Protocol
In the event of a spill, follow these steps to ensure safety and proper cleanup.

Evacuate: Alert personnel in the area and evacuate non-essential staff.[1]

Ventilate: Ensure the area is well-ventilated.[2][5]

Contain: Prevent the spill from spreading or entering drains.[4][7]

Clean-up: For dry spills, carefully sweep or shovel the material, avoiding dust generation.[1]

[2][4] Place the spilled material into a suitable, sealed, and labeled container for disposal.[1]

[2][5]

Decontaminate: Wash the spill site with water after the material has been collected.[2][5]

Dispose: Dispose of the waste container according to all local, state, and federal regulations.

[1][3]
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Immediate Actions

Cleanup & Disposal

Spill Occurs
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Click to download full resolution via product page

Caption: Workflow for handling an Orcinol spill.
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Disposal Plan
All waste must be handled in accordance with local, state, and federal regulations.[1]

Waste Collection: Collect Orcinol waste and contaminated materials (e.g., gloves, paper

towels) in a suitable, closed, and clearly labeled container.[4]

Container Management: Ensure waste containers are made of a compatible material and are

kept tightly closed except when adding waste.[12] Do not overfill containers.[12]

Disposal Route: Dispose of contents/container to an approved waste disposal plant.[3] This

may involve incineration in a licensed facility after mixing with a suitable combustible

material.[6]

Empty Containers: Puncture and decontaminate empty containers to prevent re-use before

disposal.[1][6]

Physicochemical Data
Property Value

Appearance
White to beige crystals or powder; turns red on

contact with air.[2][3]

Molecular Formula C₇H₈O₂[3]

Melting Point 105 - 110 °C / 221 - 230 °F[3]

Boiling Point 290 °C[2]

Specific Gravity 1.290[3]

Solubility Soluble in water, alcohol, and ether.[2]

Oral LD50 (Rat) 844 mg/kg[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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